Cas no 1186195-26-5 (Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate
• CAS No: 1186195-26-5
• MF: C₁₁H₁₁F₃O₄
• MW: 264.197854280472
• CID: 5074831
• Update Time: 2025-05-20

Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-METHOXY-2-(TRIFLUOROMETHOXY)BENZOATE
• Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H11F3O4/c1-3-17-10(15)8-5-4-7(16-2)6-9(8)18-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： AEXVAYHXBHMUGB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate

Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1186195-26-5): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1186195-26-5) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its ethyl ester, methoxy, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate is defined by its aromatic ring, which is substituted with a methoxy group at the 4-position and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates.

Recent studies have highlighted the potential of Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition may help in managing symptoms associated with conditions like Parkinson's disease and depression.

In addition to its neuroprotective properties, Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A study published in Cancer Letters reported that Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate selectively inhibits the proliferation of breast cancer cells by downregulating the expression of key oncogenes such as HER2 and Bcl-2. These findings suggest that this compound could be a potential lead for developing novel anticancer agents.

The pharmacokinetic profile of Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate has been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and favorable distribution properties, making it an attractive candidate for drug development. Furthermore, its metabolic stability and low toxicity profile have been confirmed through various preclinical models, indicating its safety and efficacy.

The synthetic route for producing Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate has been well-documented in the literature. The synthesis typically involves a multi-step process, starting with the reaction of 4-methoxybenzaldehyde with trifluoromethyl hypochlorite to form the trifluoromethoxy-substituted intermediate. This intermediate is then esterified with ethanol to yield the final product. The high yield and purity obtained through this synthetic route make it feasible for large-scale production.

In conclusion, Ethyl 4-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1186195-26-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various disease areas.